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Compound of Interest

Compound Name:
3-(Allyloxy)piperidine

hydrochloride

CAS No.: 1185297-03-3

Cat. No.: B1521418

Get Quote

Executive Summary
3-(Allyloxy)piperidine hydrochloride (CAS: 1185297-03-3) is a functionalized heterocyclic

building block utilized in the design of bioactive small molecules. Characterized by a piperidine

core with an allyloxy ether linkage at the C3 position, this scaffold offers two distinct vectors for

diversification: the secondary amine (for core coupling) and the terminal alkene (for metathesis,

cross-coupling, or oxidation).

This guide provides a rigorous analysis of its chemical identity, a validated synthetic protocol,

and a strategic overview of its utility in medicinal chemistry, specifically in the synthesis of

kinase inhibitors and macrocyclic peptides.

Chemical Identity & Structural Analysis[1]
Physicochemical Profile
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Property Data

IUPAC Name 3-(prop-2-en-1-yloxy)piperidine hydrochloride

CAS Number (HCl) 1185297-03-3

CAS Number (Free Base) 946758-97-0

Molecular Formula

Molecular Weight 177.67 g/mol

Chirality
Available as Racemate, (R)-enantiomer, or (S)-

enantiomer

Physical State White to off-white hygroscopic solid

Solubility
Highly soluble in water, MeOH, DMSO;

sparingly soluble in

Structural Logic
The molecule consists of a semi-rigid chair-conformation piperidine ring. The C3-substituent

introduces a stereocenter.

The Amine Handle: The secondary amine (

) serves as the primary attachment point for drug scaffolds via nucleophilic substitution or
amidation.

The Allyl Ether: This group acts as a "latent" functionality. It is stable under basic and

nucleophilic conditions but can be activated for Ring-Closing Metathesis (RCM) or radical

reactions.

Validated Synthetic Protocol
The synthesis requires a protection-deprotection strategy to ensure regioselectivity at the

oxygen atom, preventing the formation of quaternary ammonium byproducts.

Retrosynthetic Pathway
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The most robust route proceeds via the O-alkylation of N-protected 3-hydroxypiperidine.

3-Hydroxypiperidine N-Boc Protection
(Boc2O, NaOH) N-Boc-3-hydroxypiperidine O-Allylation

(Allyl bromide, NaH, DMF) N-Boc-3-(allyloxy)piperidine Deprotection
(4M HCl in Dioxane) 3-(Allyloxy)piperidine HCl

Click to download full resolution via product page

Figure 1: Step-wise synthesis of 3-(Allyloxy)piperidine hydrochloride.

Detailed Methodology
Step 1: O-Allylation (The Critical Step)

Reagents:N-Boc-3-hydroxypiperidine (1.0 eq), Sodium Hydride (60% dispersion, 1.2 eq),

Allyl Bromide (1.2 eq), DMF (anhydrous).

Protocol:

Dissolve N-Boc-3-hydroxypiperidine in anhydrous DMF under

atmosphere at 0°C.

Add NaH portion-wise. Causality: Low temperature prevents runaway exotherms during

hydrogen gas evolution.

Stir for 30 mins to ensure complete deprotonation (formation of the alkoxide).

Add allyl bromide dropwise. Warm to Room Temperature (RT) and stir for 4–16 hours.

Quench: Carefully add water/ice. Extract with EtOAc.

Self-Validating Check: TLC should show the disappearance of the polar alcohol and

appearance of a less polar spot (ether).

Step 2: Acidolytic Deprotection

Reagents: 4M HCl in 1,4-dioxane.
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Protocol:

Dissolve the crude intermediate in minimal dioxane or

.

Add 4M HCl/dioxane (5–10 eq). Stir at RT for 2 hours.

Isolation: The product often precipitates as the HCl salt. Filter and wash with diethyl ether

to remove organic impurities (like Boc-byproducts).

Note: If no precipitate forms, evaporate solvent and triturate with

.

Analytical Verification (NMR)
To confirm the structure, look for these diagnostic signals in

or

:

Allylic Multiplet:

5.8–6.0 ppm (1H,

,

).

Terminal Olefin:

5.1–5.3 ppm (2H,

,

).

Allylic Methylene:
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4.0–4.1 ppm (2H,

,

).

C3 Methine:

3.5–3.8 ppm (1H,

, ring

).

Applications in Drug Discovery[4][5]
Divergent Synthesis Map
The 3-(allyloxy)piperidine scaffold is a "bifunctional" core. The amine allows integration into a

drug pharmacophore, while the allyl group serves as a handle for late-stage modification.

3-(Allyloxy)piperidine HCl

Pathway A: N-Functionalization
(Amide Coupling / SNAr)

Pathway B: Olefin Metathesis
(Ring-Closing Metathesis)

Pathway C: Oxidation
(Dihydroxylation / Epoxidation)

Kinase Inhibitors
(e.g., BTK, JAK)

Macrocyclic Peptidomimetics
(Constrained Conformation)

Solubilizing Groups
(Glycol ethers)

Click to download full resolution via product page

Figure 2: Divergent reactivity profile of the scaffold.[1]

Key Use Case: Ring-Closing Metathesis (RCM)
In the design of macrocycles (e.g., HCV protease inhibitors or kinase inhibitors), the piperidine

nitrogen is acylated with a linker containing a second alkene. Treatment with a Grubbs catalyst
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effects RCM between the O-allyl and the N-linker alkene, locking the piperidine into a specific

conformation that can enhance binding affinity and metabolic stability [1].

Medicinal Chemistry Utility
Solubility Enhancement: The ether oxygen acts as a hydrogen bond acceptor, potentially

improving the water solubility of lipophilic drugs compared to a simple alkyl piperidine.

Stereochemical Probe: Using enantiopure (R)- or (S)-3-(allyloxy)piperidine allows

researchers to probe the spatial requirements of a binding pocket. The C3 position vectors

the allyl group out of the ring plane, exploring "solvent-front" interactions.

Handling and Safety
Hygroscopicity: As a hydrochloride salt, the compound is hygroscopic. It must be stored in a

desiccator or under inert gas at -20°C to prevent "gumming" (absorption of water leading to

an oil).

Stability: The allyl ether is stable to standard acidic and basic conditions but is sensitive to

strong Lewis acids (e.g.,

) which will cleave the ether.

Toxicology: Piperidine derivatives can be irritants.[2] Standard PPE (gloves, goggles, fume

hood) is mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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